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Compound of Interest

Compound Name: 9-Amino-1-nonanol

Cat. No.: B1319706 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 9-Amino-1-nonanol. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
9-Amino-1-nonanol is a chemical that requires careful handling due to its potential hazards. It

is known to cause serious eye irritation and may cause skin burns.[1] It is also harmful to

aquatic life with long-lasting effects.[2]

Quantitative Data Summary:

Property Value Source

Molecular Formula C9H21NO [1][3]

Molecular Weight 159.27 g/mol [3]

Melting Point -8 to -6 °C [2]

Boiling Point 215 °C [2]

Flash Point 98 °C [4]
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Recommended Personal Protective Equipment:

Protection Type Specification Rationale
Standard
Compliance

Eye and Face

Protection

Safety glasses with

side-shields or

chemical safety

goggles. A face shield

may be necessary

when there is a

significant splash

hazard.

To protect against

splashes that can

cause serious eye

irritation.[2][5]

Conforming to EN166

(EU) or NIOSH (US)

approved standards.

[2][4]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene). A lab coat

or other protective

clothing is required.

To prevent skin

contact which can

lead to irritation or

burns.[6]

Consult glove

manufacturer's

compatibility charts for

specific breakthrough

times.

Respiratory Protection

Use in a well-

ventilated area or

under a chemical

fume hood. If

exposure limits are

exceeded, use a full-

face respirator.

To avoid inhalation of

vapors or mists.[2][7]

[8]

NIOSH or European

Standard EN 149

approved respirator.[6]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents.

Don all required PPE as specified in the table above.
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2. Handling:

Conduct all manipulations of 9-Amino-1-nonanol within a chemical fume hood to ensure

adequate ventilation.[2][6]

Avoid breathing vapors, mist, or gas.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][5]

Keep the container tightly closed when not in use.

3. Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep containers tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan
Proper disposal of 9-Amino-1-nonanol and any contaminated materials is critical to prevent

environmental harm and comply with regulations.

Waste Collection and Labeling:

All waste containing 9-Amino-1-nonanol must be treated as hazardous waste.[2]

Collect waste in a clearly labeled, sealed, and appropriate container.

The label should include the chemical name and applicable hazard warnings.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant.[2]

Do not allow the product to enter drains or the environment.[2]
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Handle uncleaned containers as you would the product itself.

Consult your institution's environmental health and safety office for specific guidance on

chemical waste disposal.

Emergency Procedures
Spill Response:

Evacuate the immediate area.

Alert laboratory personnel and the safety officer.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.[2][5]

For larger spills, follow your institution's emergency spill response protocol.

First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][5]

If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call

a physician immediately.

If inhaled: Move the person to fresh air. Call a physician.

If swallowed: Make the victim drink water (two glasses at most). Avoid vomiting. Call a

physician immediately.

Chemical Handling Workflow
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Workflow for Handling 9-Amino-1-nonanol
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Caption: Workflow for handling 9-Amino-1-nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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